molecular formula C5H5ClN2O2S B6618692 2-chloro-6-methanesulfonylpyrazine CAS No. 1209458-02-5

2-chloro-6-methanesulfonylpyrazine

Cat. No. B6618692
CAS RN: 1209458-02-5
M. Wt: 192.62 g/mol
InChI Key: CZGUWBQPZNNYEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-6-methanesulfonylpyrazine is a chemical compound with the molecular formula C5H5ClN2O2S . It is used in various applications, including pharmaceutical testing .


Molecular Structure Analysis

The molecular structure of 2-chloro-6-methanesulfonylpyrazine consists of a pyrazine ring substituted with a chlorine atom and a methanesulfonyl group . The exact details of its molecular structure would require more specific information or advanced analytical techniques.

Scientific Research Applications

Suzuki–Miyaura Coupling

2-Chloro-6-methanesulfonylpyrazine: finds utility in Suzuki–Miyaura (SM) cross-coupling reactions. SM coupling is a powerful method for forming carbon–carbon bonds, particularly between aryl or vinyl boron compounds and aryl or vinyl halides. The key features of SM coupling include mild reaction conditions, functional group tolerance, and environmentally benign organoboron reagents. The compound’s stability and rapid transmetalation with palladium(II) complexes contribute to its success in this context .

Safety and Hazards

The safety and hazards associated with 2-chloro-6-methanesulfonylpyrazine are not explicitly detailed in the available literature. As with any chemical compound, appropriate safety measures should be taken when handling it .

properties

IUPAC Name

2-chloro-6-methylsulfonylpyrazine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H5ClN2O2S/c1-11(9,10)5-3-7-2-4(6)8-5/h2-3H,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CZGUWBQPZNNYEV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CS(=O)(=O)C1=CN=CC(=N1)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H5ClN2O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

192.62 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Chloro-6-methanesulfonylpyrazine

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